[(1R,2R,4aS,4bR,8R,8aS,9S,10aR)-1,8-diacetyloxy-7-[(2S,4S,5R,6S)-5-[(2S,3R,4R,5R,6S)-3-acetyloxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-2-[(2R)-2-methoxy-2-methyl-5-oxofuran-3-yl]-2,4b-dimethyl-1,3,4,4a,5,8,8a,9,10,10a-decahydrophenanthren-9-yl] acetate

• Molecular Formula: C50H74O23
• Molecular Weight: 1043.1 g/mol
• IUPAC Name: [(1R,2R,4aS,4bR,8R,8aS,9S,10aR)-1,8-diacetyloxy-7-[(2S,4S,5R,6S)-5-[(2S,3R,4R,5R,6S)-3-acetyloxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-2-[(2R)-2-methoxy-2-methyl-5-oxofuran-3-yl]-2,4b-dimethyl-1,3,4,4a,5,8,8a,9,10,10a-decahydrophenanthren-9-yl] acetate
• InChI: InChI=1S/C50H74O23/c1-21-40(71-47-44(67-25(5)54)43(61-11)41(22(2)64-47)72-46-39(59)38(58)37(57)32(20-51)70-46)31(60-10)18-35(63-21)69-29-14-16-48(7)28-13-15-49(8,33-19-34(56)73-50(33,9)62-12)45(68-26(6)55)27(28)17-30(65-23(3)52)36(48)42(29)66-24(4)53/h14,19,21-22,27-28,30-32,35-47,51,57-59H,13,15-18,20H2,1-12H3/t21-,22-,27+,28-,30-,31-,32+,35-,36-,37+,38-,39+,40+,41+,42-,43+,44+,45+,46-,47-,48+,49+,50+/m0/s1
• InChI Key: FSCPZINTFYRQQD-BEUKZUMFSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H](C[C@@H](O1)OC2=CC[C@@]3([C@H]4CC[C@]([C@@H]([C@@H]4C[C@@H]([C@H]3[C@H]2OC(=O)C)OC(=O)C)OC(=O)C)(C)C5=CC(=O)O[C@@]5(C)OC)C)OC)O[C@H]6[C@@H]([C@@H]([C@@H]([C@@H](O6)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)OC)OC(=O)C
• Canonical SMILES: CC1C(C(CC(O1)OC2=CCC3(C4CCC(C(C4CC(C3C2OC(=O)C)OC(=O)C)OC(=O)C)(C)C5=CC(=O)OC5(C)OC)C)OC)OC6C(C(C(C(O6)C)OC7C(C(C(C(O7)CO)O)O)O)OC)OC(=O)C
• synonyms: acetyltylophoroside

Description

[(1R,2R,4aS,4bR,8R,8aS,9S,10aR)-1,8-diacetyloxy-7-[(2S,4S,5R,6S)-5-[(2S,3R,4R,5R,6S)-3-acetyloxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-2-[(2R)-2-methoxy-2-methyl-5-oxofuran-3-yl]-2,4b-dimethyl-1,3,4,4a,5,8,8a,9,10,10a-decahydrophenanthren-9-yl] acetate is a natural product found in Vincetoxicum sylvaticum with data available.

Scientific Research Applications

Reductive Oxa Ring Opening Synthesis

The reductive oxa ring opening of specific bicyclic ketones facilitates the synthesis of complex organic compounds, as demonstrated in a study by Cossy et al. (1995). This approach is pivotal in creating C-alpha-D-galactopyranosides of carbapentopyranoses, a significant step in complex organic synthesis (Cossy et al., 1995).

Synthesis of Chiral Building Blocks

Research by Valiullina et al. (2019) highlights the synthesis of methyl (Z)-3-[(2R,3R,4S,5S)-5-(2-methoxy-2-oxoethyl)-3,4-(isopropylidenedioxy)tetrahydrofuran-2-yl]-prop-2-enoate, a chiral building block. This compound is crucial for constructing complex molecules, demonstrating the versatility of chiral synthesis in organic chemistry (Valiullina et al., 2019).

Stereoselective Synthesis

Gerber and Vogel (2001) conducted a study on the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane derivatives. Their work provides insights into creating specific molecular structures with defined stereochemistry, essential for developing targeted therapeutic agents (Gerber & Vogel, 2001).

Uncommon Base-Initiated Transformations

Ivanova et al. (2006) explored the uncommon transformations initiated by bases in methyl (1S,2S,3R,4R)-2,3-isopropylidenedioxy-5-iodomethyl-2-tetrahydrofurylacetate. This study is significant for understanding reaction mechanisms and developing new synthetic pathways in organic chemistry (Ivanova et al., 2006).

Sugar Imine Molecule Synthesis

In 2020, Mohammed et al. conducted research on the synthesis of a new sugar imine molecule. Their work demonstrates the application of click chemistry in synthesizing complex organic molecules, emphasizing the growing field of bioconjugate chemistry (Mohammed et al., 2020).

Asymmetric Synthesis of Bicyclic and Tricyclic Compounds

Marchionni and Vogel (2001) developed a method for the asymmetric synthesis of complex bicyclic and tricyclic compounds. This research is crucial for producing molecules with specific three-dimensional arrangements, important in pharmaceuticals and materials science (Marchionni & Vogel, 2001).

Interaction of Organic Compounds with Biological Systems

Karadurmus et al. (2017) investigated the interaction of Epirubicin, a complex organic molecule, with DNA. This study highlights the importance of understanding how organic compounds interact with biological systems, which is crucial for drug development and biochemistry (Karadurmus et al., 2017).